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Compound of Interest

Compound Name: 2-Chloro-5-fluorobenzothiazole

Cat. No.: B142524

CAS Number: 154327-27-2

This technical guide provides an in-depth overview of 2-Chloro-5-fluorobenzothiazole, a key
intermediate in pharmaceutical synthesis. It is intended for researchers, scientists, and
professionals in the field of drug development and medicinal chemistry. This document covers
the compound's chemical and physical properties, detailed experimental protocols for its
synthesis, and its significant role as a precursor to potent anticancer agents.

Chemical and Physical Properties

2-Chloro-5-fluorobenzothiazole is a halogenated heterocyclic compound belonging to the
benzothiazole class. Its chemical structure incorporates a benzene ring fused to a thiazole ring,
with a chlorine atom at the 2-position and a fluorine atom at the 5-position.

Table 1: Physicochemical Properties of 2-Chloro-5-fluorobenzothiazole
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Property Value Reference
CAS Number 154327-27-2 [1][21[3]
Molecular Formula C7HsCIFENS [2][4]
Molecular Weight 187.62 g/mol [2][4]
Appearance Solid [5]

Purity >95% [6]

Storage Conditions Inert atmosphere, 2-8°C [4]

FC1=CC2=C(SC(Cl)=N2)C=C
1

SMILES Code

[4]
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Spectroscopic Data

The structural elucidation of 2-Chloro-5-fluorobenzothiazole is confirmed through various

spectroscopic techniques. Representative data is summarized below.

Table 2: Spectroscopic Data for 2-Chloro-5-fluorobenzothiazole

Technique Data Reference
1H NMR Spectral data available. [1]
13C NMR Spectral data available. [1]
Infrared (IR) Spectral data available. [1]
Mass Spectrometry (MS) Spectral data available. [1]

Synthesis of 2-Chloro-5-fluorobenzothiazole

A common and effective method for the synthesis of 2-Chloro-5-fluorobenzothiazole is the

Sandmeyer reaction, starting from 2-amino-5-fluorobenzothiazole. This reaction involves the
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diazotization of the primary aromatic amine followed by a copper(l) chloride-catalyzed
displacement of the diazonium group with a chloride ion.

Experimental Protocol: Synthesis via Sandmeyer
Reaction

This protocol outlines a plausible method for the synthesis of 2-Chloro-5-fluorobenzothiazole
based on established Sandmeyer reaction procedures.

Materials:

2-Amino-5-fluorobenzothiazole

» Concentrated Hydrochloric Acid (HCI)

e Sodium Nitrite (NaNO2)

o Copper(l) Chloride (CuCl)

e |ce

o Water (H20)

e Dichloromethane (CH2Cl2) or other suitable organic solvent

¢ Anhydrous Sodium Sulfate (Na2S0O4) or Magnesium Sulfate (MgSOQOa)

o Standard laboratory glassware and equipment (three-necked flask, dropping funnel, stirrer,
etc.)

Procedure:
¢ Diazotization:

o In a three-necked flask equipped with a mechanical stirrer and a thermometer, dissolve 2-
amino-5-fluorobenzothiazole in a mixture of concentrated hydrochloric acid and water.

o Cool the solution to 0-5°C using an ice-salt bath.
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o Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the stirred reaction
mixture, maintaining the temperature between 0-5°C. The rate of addition should be
controlled to prevent a rise in temperature, which could lead to the decomposition of the
diazonium salt.

o After the addition is complete, continue stirring the mixture at 0-5°C for an additional 30
minutes to ensure the complete formation of the diazonium salt.

e Sandmeyer Reaction:

o

In a separate flask, prepare a solution of copper(l) chloride in concentrated hydrochloric
acid and cool it to 0-5°C.

o

Slowly add the cold diazonium salt solution to the cold copper(l) chloride solution with
vigorous stirring.

o

The evolution of nitrogen gas should be observed.

[¢]

After the addition is complete, allow the reaction mixture to warm to room temperature and
continue stirring for 1-2 hours.

o Work-up and Purification:
o Extract the reaction mixture with a suitable organic solvent such as dichloromethane.
o Combine the organic layers and wash them sequentially with water and brine.
o Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

o Remove the solvent under reduced pressure to obtain the crude 2-Chloro-5-
fluorobenzothiazole.

o The crude product can be further purified by techniques such as column chromatography
or recrystallization to yield the final product of high purity.
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Starting Material

2-Amino-5-fluorobenzothiazole 0-5°C

Diazotization Reagents

Intermediate

Diazonium Salt Nz evolution

NaNO2

Final Product

H20

Sandmeyer Reagent

2-Chloro-5-fluorobenzothiazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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